BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclooctanecarbaldehyde: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclooctanecarbaldehyde, a key intermediate in organic synthesis, possesses a unique
eight-membered carbocyclic ring structure that imparts distinct chemical properties. This
document provides an in-depth overview of its nomenclature, physicochemical properties,
synthesis, and reactivity. Detailed experimental protocols for its preparation and characteristic
reactions are presented, alongside an exploration of its potential applications in medicinal
chemistry and drug development.

Nomenclature and Synonyms

The systematic IUPAC name for this compound is cyclooctanecarbaldehyde.[1] It is also
commonly referred to by several synonyms, which are listed in Table 1 for clarity and cross-
referencing.

Table 1: [IUPAC Name and Synonyms for Cyclooctanecarbaldehyde

Type Name

IUPAC Name cyclooctanecarbaldehyde

Cyclooctanecarboxaldehyde,
Synonyms
Formylcyclooctane, Cyclooctylmethanal
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Physicochemical Properties

A summary of the key physical and chemical properties of cyclooctanecarbaldehyde is
provided in Table 2. These properties are crucial for its handling, storage, and application in
various chemical transformations.

Table 2: Physicochemical Properties of Cyclooctanecarbaldehyde

Property Value Source
Molecular Formula CoH160 PubChem[1]
Molecular Weight 140.22 g/mol PubChem[1]
Appearance Colorless to pale yellow liquid

Boiling Point Data not available

Melting Point Data not available

Density Data not available

- Soluble in most organic
Solubility vent
solvents

Note: Experimental data for boiling point, melting point, and density are not readily available in
the cited literature. The appearance and solubility are based on general characteristics of
similar aldehydes.

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of cyclooctanecarbaldehyde are
provided below. These protocols are based on established organic chemistry principles and
may be adapted from procedures for analogous compounds.

Synthesis of Cyclooctanecarbaldehyde

A common method for the synthesis of cycloalkanecarbaldehydes is the oxidation of the
corresponding primary alcohol.
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Protocol: Oxidation of Cyclooctanemethanol

Materials:

e Cyclooctanemethanol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (anhydrous)

 Silica gel

e Sodium bicarbonate (saturated aqueous solution)

o Magnesium sulfate (anhydrous)

e Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser

e Separatory funnel

« Rotary evaporator

Procedure:

e In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve cyclooctanemethanol in anhydrous dichloromethane.

e Add pyridinium chlorochromate (PCC) in one portion to the stirred solution.

» Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress
by thin-layer chromatography (TLC).

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.
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o Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude cyclooctanecarbaldehyde can be purified by vacuum distillation or column
chromatography on silica gel.

Key Reactions of Cyclooctanecarbaldehyde

The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes.[2][3]
Protocol: Wittig Reaction with a Stabilized Ylide

Materials:

Cyclooctanecarbaldehyde

o (Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

e Toluene (anhydrous)

¢ Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

 Silica gel for column chromatography

Procedure:

e In a dry round-bottom flask under an inert atmosphere, dissolve cyclooctanecarbaldehyde
in anhydrous toluene.

o Add (carbethoxymethylene)triphenylphosphorane to the solution.

o Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring by TLC.
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 After cooling to room temperature, concentrate the reaction mixture in vacuo.

 Purify the resulting crude product by column chromatography on silica gel to isolate the
corresponding a,B3-unsaturated ester.

Aldehydes can be readily oxidized to their corresponding carboxylic acids.
Protocol: Jones Oxidation

Materials:

e Cyclooctanecarbaldehyde

« Jones reagent (a solution of chromium trioxide in sulfuric acid and water)
e Acetone

o Diethyl ether

e Sodium bisulfite (saturated aqueous solution)

e Magnesium sulfate (anhydrous)

Procedure:

» Dissolve cyclooctanecarbaldehyde in acetone and cool the solution in an ice bath.

e Add Jones reagent dropwise to the stirred solution, maintaining the temperature below 10
°C. The color of the reaction mixture will change from orange to green.

 After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

e Quench the reaction by the dropwise addition of a saturated aqueous solution of sodium
bisulfite until the green color disappears.

o Extract the mixture with diethyl ether.

e Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure.
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e The crude cyclooctanecarboxylic acid can be purified by recrystallization or distillation.

Applications in Drug Development and Medicinal
Chemistry

While specific examples of cyclooctanecarbaldehyde in drug development are not
extensively documented, the cyclobutane and cyclopentane analogues have shown utility as
intermediates in the synthesis of pharmacologically active molecules.[4][5] The incorporation of
cyclic moieties can influence a drug candidate's conformational rigidity, metabolic stability, and
lipophilicity.[5] Therefore, cyclooctanecarbaldehyde represents a valuable building block for
the synthesis of novel compounds with potential therapeutic applications.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific research detailing the direct involvement of
cyclooctanecarbaldehyde in biological signaling pathways. Aldehydes, in general, are known
to occur in biological systems and can exhibit a range of biological activities.[6] Further
research is required to elucidate any specific roles of cyclooctanecarbaldehyde or its
derivatives in biological processes.

Logical Relationships and Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis and key reactions of
cyclooctanecarbaldehyde.

Cyclooctanemethanol Dichloromethane g Oxidation (PCC) Cyclooctanecarbaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of cyclooctanecarbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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